Home / Products / Others

6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl-(5,5-dimethyloxolan-2-yl)methanone

Name: 6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl-(5,5-dimethyloxolan-2-yl)methanone
Brand: Smolecule
SKU: S7062987
Rating: 4.5 (7 reviews)

Catalog No.

S7062987

CAS No.

M.F

C13H19N3O2

M. Wt

249.31 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl-(5,5-dim...

Content Navigation

1. General Information
2. Definition and Background
3. Analytical Methods
4. Toxicity and Safety in Scientific Experiments

5. Future Directions
6. Specification
7. Others

General Information

Product Name

6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl-(5,5-dimethyloxolan-2-yl)methanone

IUPAC Name

6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl-(5,5-dimethyloxolan-2-yl)methanone

Molecular Formula

C13H19N3O2

Molecular Weight

249.31 g/mol

InChI

InChI=1S/C13H19N3O2/c1-13(2)4-3-10(18-13)12(17)16-8-7-15-6-5-14-11(15)9-16/h5-6,10H,3-4,7-9H2,1-2H3

InChI Key

QYOLYBAFQNDXKU-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(O1)C(=O)N2CCN3C=CN=C3C2)C

6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl-(5,5-dimethyloxolan-2-yl)methanone, commonly referred to as 'DIPL', is an important organic compound that is widely used in different fields of research. DIPL is a white solid that chemical formula is C16H19N3O2. Its molecular weight is 293.35 g/mol. DIPL has a unique chemical structure that consists of a pyrazine ring fused to an imidazole ring and connected to an oxolane moiety.
The physical and chemical properties of DIPL
DIPL exhibits several important physical and chemical properties that make it ideal for various applications in scientific research. The compound is a crystalline solid with a melting point of 187-189°C. It is relatively stable at ambient temperature and pressure. DIPL is highly soluble in organic solvents such as methanol, ethanol, and chloroform. However, it is insoluble in water.
The synthesis and characterization of DIPL
DIPL is typically synthesized through a multi-step synthetic process that involves several chemical reactions. One of the most common methods used to synthesize the compound is the Bohlmann-Rahtz pyrazine synthesis. This method involves the reaction between a pyrazine-2-carboxylic acid derivative and an N-aryl-2-imidazoline under acidic conditions to form the desired product. The purity and identity of the resulting DIPL crystals are typically established using various characterization techniques such as nuclear magnetic resonance spectroscopy (NMR), high-resolution mass spectrometry (HRMS), x-ray crystallography, and elemental analysis.

Analytical Methods

are essential in scientific research to identify and quantify chemical compounds accurately. Several important methods are available for analyzing DIPL. These analytical methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and Fourier-transform infrared spectroscopy (FTIR). These methods provide accurate and reliable results that are essential in different applications of DIPL.
The biological properties of DIPL
DIPL has several interesting biological properties that make it an important compound for scientific research. Studies have shown that DIPL exhibits significant antibacterial and antifungal activity against various microorganisms. DIPL has also been found to possess potent anti-inflammatory properties, which makes it an important compound for developing new anti-inflammatory drugs.

Toxicity and Safety in Scientific Experiments

Several toxicity studies have been conducted on DIPL to establish its safety in scientific experiments. The results of these studies have shown that DIPL has low toxicity and does not cause significant adverse effects in laboratory animals.
Applications of DIPL in scientific research
DIPL is widely used in different fields of research. The compound has been used in medicinal chemistry for developing new drugs that target bacterial infections and inflammatory diseases. It is also used in biological research to study the biological pathways and mechanisms of various diseases.
The current state of research on DIPL
Research on DIPL is ongoing, and new applications and uses for the compound are being discovered. Studies are being conducted to establish the compound's efficacy in various therapeutic applications, and the results so far are promising.

Future Directions

of research on DIPL
There are several possible future directions for research on DIPL. Some of these directions include:
1. Developing new drugs that incorporate DIPL as a key component.
2. Investigating the use of DIPL in targeted drug delivery.
3. Studying the effect of DIPL on the immune system.
4. Investigating the potential of DIPL as an anti-cancer agent.
5. Studying the effect of DIPL on the central nervous system and the potential for use as a CNS drug.
6. Investigating the use of DIPL in the treatment of diabetes and metabolic disorders.
7. Studying the effect of DIPL on the cardiovascular system and its potential as a cardiovascular drug.
8. Investigating the use of DIPL in nutritional supplements and functional foods.
9. Studying the effect of DIPL on aging and longevity.
10. Investigating the use of DIPL in alternative energy applications such as battery technology.
In conclusion, DIPL is an important organic compound that has several interesting physical, chemical, and biological properties. It has a wide range of applications in different fields of research and is the subject of ongoing studies with promising findings. There are several possible future directions for research on DIPL, and the compound is expected to continue to play an important role in the advancement of scientific research and development.